![molecular formula C8H5BrN2O2 B1528421 5-Bromoimidazo[1,2-a]pyridine-2-carboxylic acid CAS No. 1026201-52-4](/img/structure/B1528421.png)
5-Bromoimidazo[1,2-a]pyridine-2-carboxylic acid
Overview
Description
5-Bromoimidazo[1,2-a]pyridine-2-carboxylic acid is a chemical compound with the molecular formula C8H5BrN2O2 and a molecular weight of 241.04 . It is a solid substance .
Synthesis Analysis
The synthesis of this compound and its derivatives has been explored in various studies . For instance, a chemodivergent reaction involving the displacement of the halogen atom by the pyridine ring nitrogen to afford a pyridinium salt, which then undergoes closure to provide the shared intermediate .Molecular Structure Analysis
The InChI code for this compound is 1S/C8H5BrN2O2/c9-6-2-1-3-7-10-5 (8 (12)13)4-11 (6)7/h1-4H, (H,12,13) .Physical And Chemical Properties Analysis
This compound is a solid substance . It has a molecular weight of 241.04 .Scientific Research Applications
Synthesis and Medicinal Chemistry Applications
5-Bromoimidazo[1,2-a]pyridine-2-carboxylic acid and its derivatives are widely studied in the field of medicinal chemistry. For example, they are utilized in the synthesis of various active pharmaceutical ingredients (APIs) through palladium-catalyzed Suzuki–Miyaura borylation reactions. These nitrogen-rich systems have been incorporated into potential anti-cancer and anti-tuberculosis agents (Sanghavi et al., 2022). Additionally, this compound derivatives have shown promise in anti-inflammatory activities, as demonstrated by the synthesis and evaluation of 2-phenylimidazo[1,2-a]pyridine-3-carboxylic esters, acids, and amides (Di Chiacchio et al., 1998).
Chemical Synthesis and Novel Compounds
In chemical synthesis, new methods have been developed to create various derivatives of this compound. For instance, new synthesis techniques, like microwave-assisted one-pot synthesis, have been employed to efficiently produce 3-bromoimidazo[1,2-a]pyridines and related imidazoheterocycles (Patil et al., 2014). These methods offer advantages in terms of yield and environmental sustainability.
Potential in Antifungal Therapy
In the realm of antifungal therapy, derivatives of this compound have shown significant potential. For instance, tetrahydroimidazo[1,2-a]pyridine derivatives were synthesized and evaluated for their anticandidal activity, showing strong inhibitory activity against various Candida species (Ozdemir et al., 2010).
Advanced Synthesis Techniques
Advanced synthesis techniques have been applied to this compound derivatives for the development of more complex chemical structures. For instance, a straightforward synthesis of various 2,3-diarylimidazo[1,2-a]pyridines has been reported, utilizing environmentally friendly mediums like PEG400 (Hiebel et al., 2014).
Safety and Hazards
properties
IUPAC Name |
5-bromoimidazo[1,2-a]pyridine-2-carboxylic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5BrN2O2/c9-6-2-1-3-7-10-5(8(12)13)4-11(6)7/h1-4H,(H,12,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OTRXOKOMHXXKKN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=NC(=CN2C(=C1)Br)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5BrN2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60731449 | |
Record name | 5-Bromoimidazo[1,2-a]pyridine-2-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60731449 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
241.04 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1026201-52-4 | |
Record name | 5-Bromoimidazo[1,2-a]pyridine-2-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60731449 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 5-bromoimidazo[1,2-a]pyridine-2-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.